Cas no 1270480-19-7 (1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 1270480-19-7
• MF: C₉H₈Cl₂F₃N
• MW: 258.067730903625
• CID: 4585243
• PubChem ID: 112693599
• Update Time: 2025-07-28

1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine

• Inchi： 1S/C9H8Cl2F3N/c10-6-1-5(2-7(11)3-6)8(15)4-9(12,13)14/h1-3,8H,4,15H2
• InChI Key： ZNLHMXGTUGHXOO-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC(Cl)=C1)(N)CC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine

Introduction to 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1270480-19-7) in Modern Chemical and Pharmaceutical Research

1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1270480-19-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework featuring a trifluoropropylamine moiety linked to a dichlorophenyl group, exhibits intriguing chemical properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine consists of a benzene ring substituted with two chlorine atoms at the 3 and 5 positions, attached to a propyl chain where the terminal carbon is trifluoromethylated. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological activity. The presence of both electron-withdrawing (chlorine atoms) and electron-donating (trifluoromethyl group) substituents creates a delicate balance that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of halogenated aromatic rings and fluorinated aliphatic chains has been shown to enhance binding affinity and metabolic stability in drug candidates. Specifically, the trifluoropropylamine moiety is known for its ability to improve pharmacokinetic profiles by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine a promising scaffold for developing novel therapeutic agents.

Recent studies have highlighted the role of halogenated aromatic compounds in medicinal chemistry due to their ability to engage with biological targets through multiple interaction mechanisms. The chlorine atoms in the phenyl ring of 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine can participate in hydrogen bonding or π-stacking interactions with biomolecules, while the trifluoromethyl group can enhance hydrophobic interactions. Such structural features are often exploited in the design of small-molecule inhibitors and agonists targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine is its versatility as a building block for more complex molecules. Chemists have leveraged this compound to synthesize derivatives with tailored properties for specific therapeutic applications. For instance, modifications at the amine group can introduce additional functional handles for further derivatization, allowing researchers to fine-tune bioactivity and selectivity. Such flexibility underscores the compound's importance as a key intermediate in drug discovery pipelines.

The synthesis of 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies typically include chlorination of a biphenyl precursor followed by nucleophilic substitution with trifluoroacetamide or related reagents. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities suitable for pharmaceutical applications. The efficiency of these synthetic routes contributes to the growing interest in exploring derivatives of this compound.

From a computational chemistry perspective, 1-(3,5-dichlorophenyl)-3,3,3-trifluoropropan-1-amine has been subjected to extensive molecular modeling studies to elucidate its interactions with potential biological targets. These studies have provided insights into how structural modifications can influence binding affinity and specificity. For example, computational analyses have revealed that subtle changes at the amine group can significantly alter binding modes within active sites of enzymes such as kinases or proteases. Such findings are invaluable for guiding experimental efforts toward optimizing lead compounds.

In addition to its pharmacological relevance, 1-(cas no1270480-19-7) has found utility in materials science applications where its unique electronic properties contribute to the development of advanced materials. The combination of halogenated aromatic rings and fluorinated aliphatic chains makes it an interesting candidate for organic electronics components such as light-emitting diodes (OLEDs) or liquid crystal displays (LCDs). These applications leverage the compound's ability to exhibit both electron-withdrawing and electron-donating characteristics simultaneously.

The future prospects for 1-(cas no1270480-19-7) 1-(cas no1270480-19) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480) 1270480
in pharmaceutical research are promising given ongoing efforts to discover novel therapeutics targeting emerging diseases. Its structural features make it an attractive candidate for developing treatments against conditions characterized by dysregulated enzyme activity or aberrant signaling pathways. As research continues at an accelerated pace, this compound is likely to play an increasingly important role in both academic investigations and industrial drug development initiatives.